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Compound of Interest

Compound Name: Boc-D-phenylalanine methyl ester

Cat. No.: B1269909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Boc-D-
phenylalanine methyl ester in various organic solvents. Due to the limited publicly available

quantitative solubility data for the D-enantiomer, this guide also includes data for the

corresponding L-enantiomer, N-Boc-L-phenylalanine methyl ester, as a close surrogate for

estimating solubility in achiral solvents. Furthermore, a detailed experimental protocol for

determining solubility is provided to enable researchers to generate precise data for their

specific applications.

Physicochemical Properties
Property Value Reference

Molecular Formula C15H21NO4 [1]

Molecular Weight 279.33 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

CAS Number 77119-84-7 [1]

Solubility Data
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The solubility of a compound is a critical parameter in various scientific disciplines, including

drug discovery, process chemistry, and materials science. Below is a summary of the available

solubility data for N-Boc-phenylalanine methyl ester enantiomers. It is generally expected that

enantiomers will exhibit identical solubility in achiral solvents.

Solvent Enantiomer Solubility
Temperature
(°C)

Reference

Water D-enantiomer Slightly soluble Not specified [3]

Dimethyl

sulfoxide

(DMSO)

L-enantiomer
200 mg/mL

(716.00 mM)
Not specified [4][5]

Dichloromethane

(DCM)
L-enantiomer Soluble Not specified [2]

Tetrahydrofuran

(THF)
L-enantiomer Soluble Not specified [2]

Dimethylformami

de (DMF)
L-enantiomer Soluble Not specified [2]

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of N-Boc-D-phenylalanine
methyl ester in an organic solvent of interest. This method is based on the principle of creating

a saturated solution and then quantifying the concentration of the dissolved solute.

Materials:

N-Boc-D-phenylalanine methyl ester

Selected organic solvent(s)

Analytical balance

Vials with screw caps
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Constant temperature shaker or incubator

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of N-Boc-D-phenylalanine methyl ester to a vial containing a

known volume of the selected organic solvent. The excess solid should be clearly visible.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature shaker or incubator set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Sample Collection and Preparation:

After the equilibration period, allow the vial to stand undisturbed for a sufficient time to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a syringe filter into a clean vial to remove any undissolved

solid particles.

Quantification:

Accurately dilute the filtered, saturated solution with the same solvent to a concentration

that falls within the linear range of the analytical method (e.g., HPLC or UV-Vis).
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Analyze the diluted sample using a pre-validated analytical method to determine the

concentration of N-Boc-D-phenylalanine methyl ester.

A calibration curve should be prepared using standard solutions of known concentrations

to ensure accurate quantification.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration of

the diluted sample) x (Dilution factor)

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Add excess N-Boc-D-phenylalanine
methyl ester to a known volume of solvent

Equilibrate at constant temperature
with agitation (24-48h)

Allow undissolved solid to settle

Withdraw and filter supernatant

Dilute the saturated solution

Quantify concentration using
HPLC or UV-Vis

Calculate solubility

Click to download full resolution via product page

General workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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